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Compound of Interest

Compound Name: Tibezonium Iodide

Cat. No.: B030980 Get Quote

Tibezonium Iodide Powder: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of Tibezonium Iodide powder. The information is curated for researchers,

scientists, and professionals involved in drug development and analysis.

Chemical Identity and Physical Properties
Tibezonium Iodide is an antiseptic and local anesthetic agent.[1] It is a quaternary ammonium

salt consisting of a lipophilic cation and an iodide counterion.[2]

Table 1: Chemical and Physical Properties of Tibezonium Iodide
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Property Value Source

Chemical Name

N,N-Diethyl-N-methyl-2-[[4-[4-

(phenylthio)phenyl]-3H-1,5-

benzodiazepin-2-

yl]thio]ethanaminium iodide

[3]

CAS Number 54663-47-7 [3]

Molecular Formula C28H32IN3S2 [3][4]

Molecular Weight 601.61 g/mol [3][4]

Appearance Solid powder N/A

Melting Point 162 °C N/A

Solubility Data not available N/A

Stability

Stable under recommended

storage conditions.[5]

Incompatible with strong

acids/alkalis and strong

oxidizing/reducing agents.[5]

[5]

Mechanism of Action
Tibezonium Iodide exhibits a dual mechanism of action, functioning as both an antiseptic and

a local anesthetic.[1]

Antiseptic Action
As a quaternary ammonium compound, Tibezonium Iodide's primary antiseptic action involves

the disruption of microbial cell membranes.[6] This leads to the leakage of intracellular

components and ultimately cell death.[6] The iodide ion is believed to enhance this

antimicrobial activity.[6]

Below is a diagram illustrating the proposed antiseptic signaling pathway.
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Antiseptic Mechanism of Tibezonium Iodide.

Local Anesthetic Action
The local anesthetic effect of Tibezonium Iodide is achieved by blocking voltage-gated sodium

channels in neuronal cell membranes.[1] This action inhibits the initiation and propagation of

nerve impulses, resulting in a numbing sensation.

The following diagram depicts the signaling pathway for the local anesthetic action.
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Local Anesthetic Mechanism of Tibezonium Iodide.

Experimental Protocols
This section outlines the general methodologies for key experiments to characterize

Tibezonium Iodide powder. While specific data for the pure compound is not readily available

in the public domain, these protocols are based on standard pharmaceutical analysis

techniques.

Physicochemical Characterization
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A study on buccal mucoadhesive tablets containing Tibezonium Iodide utilized Fourier

Transform Infrared (FTIR) spectroscopy, Powder X-ray Diffraction (PXRD), and Differential

Scanning Calorimetry (DSC) to assess the physical characteristics of the drug in formulations.

[2][4]

3.1.1. Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and thermal behavior of the powder.

Methodology:

Accurately weigh 2-5 mg of Tibezonium Iodide powder into an aluminum DSC pan.

Seal the pan hermetically. An empty sealed pan is used as a reference.

Place both pans in the DSC instrument.

Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

Record the heat flow as a function of temperature. The melting point is determined from

the peak of the endothermic event.

3.1.2. Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability and decomposition profile of the powder.

Methodology:

Weigh approximately 5-10 mg of Tibezonium Iodide powder into a TGA pan.

Place the pan in the TGA instrument.

Heat the sample at a controlled rate (e.g., 10 °C/min) in a nitrogen atmosphere.

Continuously monitor and record the sample weight as a function of temperature.

The resulting TGA curve provides information on weight loss events, indicating

decomposition or loss of volatiles.
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3.1.3. Powder X-ray Diffraction (PXRD)

Objective: To characterize the solid-state nature (crystalline or amorphous) of the powder.

Methodology:

Pack the Tibezonium Iodide powder into a sample holder.

Mount the sample holder in the PXRD instrument.

Expose the sample to a monochromatic X-ray beam (e.g., Cu Kα radiation).

Scan the sample over a range of 2θ angles (e.g., 5° to 40°).

The resulting diffractogram, with sharp peaks for crystalline material or a broad halo for

amorphous material, reveals the solid-state structure.

3.1.4. Fourier Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule and confirm its identity.

Methodology:

Prepare a sample by mixing a small amount of Tibezonium Iodide powder with dry

potassium bromide (KBr) and pressing it into a thin pellet. Alternatively, an Attenuated

Total Reflectance (ATR) accessory can be used.

Place the sample in the FTIR spectrometer.

Record the infrared spectrum over a specific wavenumber range (e.g., 4000-400 cm⁻¹).

The resulting spectrum shows absorption bands corresponding to the vibrational

frequencies of the functional groups in the molecule.

3.1.5. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the detailed molecular structure of Tibezonium Iodide.

Methodology:
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Dissolve a small amount of Tibezonium Iodide powder in a suitable deuterated solvent

(e.g., DMSO-d6 or CDCl3).

Transfer the solution to an NMR tube.

Acquire ¹H and ¹³C NMR spectra using a high-field NMR spectrometer.

The chemical shifts, coupling constants, and integration of the signals provide detailed

information about the molecular structure.

Antimicrobial Susceptibility Testing
The following is a general workflow for determining the antimicrobial efficacy of Tibezonium
Iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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